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Compound of Interest

Compound Name: S-(2-cyanoethyl) ethanethioate

CAS No.: 119174-33-3

Cat. No.: B040624

Get Quote

For Researchers, Scientists, and Drug Development Professionals

While a specific Safety Data Sheet (SDS) for S-(2-cyanoethyl) ethanethioate is not readily

available, a comprehensive hazard assessment has been conducted based on its chemical

structure, which incorporates both a thioester and a cyanoethyl group. This guide synthesizes

information from general safety protocols for these functional groups to provide a robust

operational and safety plan.

Immediate Safety and Hazard Assessment
S-(2-cyanoethyl) ethanethioate is a compound that requires careful handling due to the

potential hazards associated with its chemical structure. The primary concerns are skin and

eye irritation, and the potential for the release of toxic substances under certain conditions.

Skin Irritation: Based on available data for this compound, it is classified as causing skin

irritation (H315)[1]. Prolonged or repeated contact may lead to dermatitis[2].

Eye Irritation: This compound is also classified as causing serious eye irritation (H319)[1].
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Potential for Cyanide Release: The cyanoethyl group presents a potential risk of releasing

cyanide. Organic nitriles can have toxic effects similar to those of hydrogen cyanide

poisoning if absorbed through the skin or inhaled[3]. Contact with acids must be strictly

avoided as it can liberate highly toxic hydrogen cyanide gas[2][3][4].

Given these hazards, a multi-layered approach to personal protective equipment (PPE) is

mandatory.

Personal Protective Equipment (PPE): A Multi-
Layered Defense
The selection of appropriate PPE is the most critical step in mitigating the risks associated with

handling S-(2-cyanoethyl) ethanethioate. The following table outlines the recommended PPE

for various laboratory operations.
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Operation Hand Protection
Eye/Face

Protection
Body Protection

Respiratory

Protection

Weighing and

Aliquoting

(Solid/Liquid)

Double-gloving:

Nitrile inner

gloves with

chemical-

resistant outer

gloves (e.g.,

thicker nitrile or

neoprene).

Chemical splash

goggles and a

full-face shield.

Flame-resistant

lab coat, long

pants, and

closed-toe

shoes.

To be performed

in a certified

chemical fume

hood.

Solution

Preparation and

Transfers

Double-gloving:

Nitrile inner

gloves with

chemical-

resistant outer

gloves.

Chemical splash

goggles and a

full-face shield.

Flame-resistant

lab coat, long

pants, and

closed-toe

shoes.

All manipulations

must be

conducted within

a chemical fume

hood.

Running

Reactions

Double-gloving:

Nitrile inner

gloves with

chemical-

resistant outer

gloves.

Chemical splash

goggles.

Flame-resistant

lab coat, long

pants, and

closed-toe

shoes.

Reactions should

be set up and

run inside a

chemical fume

hood.

Waste Disposal

Double-gloving:

Nitrile inner

gloves with

chemical-

resistant outer

gloves.

Chemical splash

goggles and a

full-face shield.

Flame-resistant

lab coat or

chemical-

resistant apron,

long pants, and

closed-toe

shoes.

To be performed

in a well-

ventilated area,

preferably within

a chemical fume

hood.

The Rationale Behind PPE Choices:

Double-Gloving: The inner nitrile glove provides a primary barrier and dexterity, while the

outer, more robust glove offers enhanced protection against potential chemical permeation
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and physical hazards[2][5]. This is crucial as thioesters can degrade standard laboratory

gloves over time.

Face Shield over Goggles: This combination provides comprehensive protection against

splashes to the eyes and face, which is particularly important when handling potentially

corrosive or irritating liquids[2].

Chemical Fume Hood: Due to the potential for inhalation toxicity from the cyano-functional

group, all handling of S-(2-cyanoethyl) ethanethioate must be performed in a certified

chemical fume hood to prevent exposure to vapors or aerosols[2][3][5].

Operational Plan: From Receipt to Disposal
A structured workflow is essential for minimizing risk. The following diagram illustrates the key

stages of handling S-(2-cyanoethyl) ethanethioate.
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Receiving and Storage

Handling and Use

Waste Management and Disposal

Receive & Inspect Container

Store in a Cool, Dry, Well-Ventilated Area
Away from Acids and Oxidizing Agents

Verify Integrity

Don Appropriate PPE

Work Exclusively in a
Certified Chemical Fume Hood

Weighing and Transfer

Reaction Setup

Segregate Cyanide-Containing Waste

Label Waste Container Clearly

Arrange for EHS Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling of S-(2-cyanoethyl) ethanethioate.
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Step-by-Step Handling Procedures
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials such as acids and strong oxidizing agents[4]. The storage area should be clearly

labeled.

Preparation and Handling:

Before handling, ensure that an emergency eyewash station and safety shower are readily

accessible and have been recently tested[2].

Don all required PPE as outlined in the table above.

Conduct all manipulations, including weighing and solution preparation, within a certified

chemical fume hood[2][3].

Use the smallest amount of the substance necessary for the experiment to minimize waste

and potential exposure.

Keep the container tightly closed when not in use.

Emergency Procedures: A Rapid Response Plan
In the event of an exposure or spill, immediate and correct action is crucial.
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Chemical Spill

Personal Exposure

Evacuate Immediate Area

Alert Colleagues and Supervisor

Don Appropriate PPE for Cleanup Remove Contaminated Clothing

Contain Spill with Inert Absorbent

Collect Waste in a Labeled Container

Decontaminate Spill Area

Skin Contact:
Rinse with Water for 15 min

Eye Contact:
Flush with Eyewash for 15 min

Seek Immediate Medical Attention

Inhalation:
Move to Fresh Air

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 119174-33-3|S-(2-Cyanoethyl) ethanethioate|BLD Pharm [bldpharm.com]
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2. ehs.yale.edu [ehs.yale.edu]

3. Information on Cyanide Compounds – Stanford Environmental Health & Safety
[ehs.stanford.edu]

4. KCN - Potassium Cyanide Handling — Studio Q Photography [studioq.com]

5. Cyanides | Division of Research Safety | Illinois [drs.illinois.edu]

To cite this document: BenchChem. [A Comprehensive Guide to the Safe Handling of S-(2-
cyanoethyl) ethanethioate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b040624/docs#a-comprehensive-guide-to-the-safe-
handling-of-s-2-cyanoethyl-ethanethioate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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